Cas no 727738-99-0 (2,2',3,3',4,4',6-Heptachlorodiphenyl ether)

2,2',3,3',4,4',6-Heptachlorodiphenyl ether structure
727738-99-0 structure
Product name:2,2',3,3',4,4',6-Heptachlorodiphenyl ether
CAS No:727738-99-0
MF:C12H3Cl7O
MW:411.322616815567
CID:2851399

2,2',3,3',4,4',6-Heptachlorodiphenyl ether Chemical and Physical Properties

Names and Identifiers

    • 2,2',3,3',4,4',6-Heptachlorodiphenyl ether
    • 50PW0N01U8
    • PCDE 171
    • Q27260809
    • Inchi: 1S/C12H3Cl7O/c13-4-1-2-7(10(18)8(4)16)20-12-6(15)3-5(14)9(17)11(12)19/h1-3H
    • InChI Key: KKVXTOYNZOPDNA-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1OC1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 331
  • XLogP3: 7.8
  • Topological Polar Surface Area: 9.2

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